Cas no 750-71-0 (3-Heneicosyl-6-methyl-2,5-dihydroxy-benzochinon; Polygonachinon)

• Product Name: 3-Heneicosyl-6-methyl-2,5-dihydroxy-benzochinon; Polygonachinon
• CAS No: 750-71-0
• MF: C₂₈H₄₈O₄
• MW: 448.678329467773
• CID: 1999259
• PubChem ID: 71440317
• Update Time: 2025-04-21

3-Heneicosyl-6-methyl-2,5-dihydroxy-benzochinon; Polygonachinon Chemical and Physical Properties

Names and Identifiers

• 3-Heneicosyl-6-methyl-2,5-dihydroxy-benzochinon
• Polygonachinon
• Polygonaquinone
• 2-Henicosyl-3,6-dihydroxy-5-methyl-2,5-cyclohexadiene-1,4-dione
• 2-Heneicosyl-3,6-dihydroxy-5-methyl-2,5-cyclohexadiene-1,4-dione
• 750-71-0
• DTXSID501170922
• 3-Heneicosyl-6-methyl-2,5-dihydroxy-benzochinon; Polygonachinon

• Inchi： 1S/C28H48O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-24-27(31)25(29)23(2)26(30)28(24)32/h29,32H,3-22H2,1-2H3
• InChI Key： QGQMCLKYJMHDEZ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCCC1C(=O)C(O)=C(C)C(=O)C=1O

Computed Properties

• Exact Mass: 448.35526001Da
• Monoisotopic Mass: 448.35526001Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 20
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.2
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones